2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonyl-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C24H18F4N2O3S/c25-17-7-5-6-16(12-17)13-30-14-22(18-8-1-4-11-21(18)30)34(32,33)15-23(31)29-20-10-3-2-9-19(20)24(26,27)28/h1-12,14H,13,15H2,(H,29,31)
• InChI Key: ZNSGSMCKCCPMRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC(=CC=C3)F)S(=O)(=O)CC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C24H18F4N2O3S
• Molecular Weight: 490.5 g/mol

Description

The compound contains an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Indole derivatives are prominent in many natural and non-natural products of biological and pharmaceutical importance.

Synthesis Analysis

While specific synthesis methods for this compound were not found, indole compounds can be synthesized using methods such as the Fischer indolisation. This is a one-pot, three-component protocol that is operationally straightforward and generally high yielding.

Chemical Reactions Analysis

Indole compounds can participate in a variety of chemical reactions. For instance, they can undergo electrophilic substitution, similar to benzene. The specific reactivity of this compound would depend on the influence of the other functional groups present.

Scientific Research Applications

Agrochemicals and Crop Protection

• .

Pharmaceutical Industry

• .

Functional Materials and Chemical Properties

• .

Copper-Catalyzed Reactions

• .

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some indole derivatives have been found to exhibit inhibitory activity against certain proteins.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. For instance, given the biological activity of many indole derivatives, this compound could be investigated for potential pharmaceutical applications.